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Compound of Interest

Compound Name: Nigericin

Cat. No.: B15607558

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, storage, and
handling of stock solutions of Nigericin sodium salt, a widely used potassium ionophore in
cellular research.

Chemical and Physical Properties

Nigericin sodium salt is a polyether antibiotic derived from Streptomyces hygroscopicus. It
functions as a K*/H* antiporter, disrupting mitochondrial membrane potential and is a potent
activator of the NLRP3 inflammasome.[1][2][3][4] Accurate preparation of stock solutions is
critical for experimental reproducibility.

Data Presentation: Properties and Solubility of Nigericin Sodium Salt

The following table summarizes the key quantitative data for Nigericin sodium salt.
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Property Value References
Molecular Formula CaoHe7NaO11 [1]

Molecular Weight ~746.94 g/mol [1][5]
Appearance White to off-white crystalline

solid/powder

Solubility in Ethanol

Up to 120 mg/mL (~160 mM)

[6]7]

Solubility in DMSO

Up to 100 mg/mL (~133 mM)

[1](8]

Solubility in Methanol

Up to 22.72 mg/mL (~30 mM)

[7]

Solubility in Water

Insoluble or sparingly soluble

[°]

Storage (Powder)

-20°C, desiccated, protected
from light

[8]

Storage (Stock Solution)

-20°C for 1-2 months; -80°C

forup to 1 year

[1](8]

Note: Solubility can vary between batches. It is recommended to consult the manufacturer's

certificate of analysis.

Experimental Protocol: Preparation of a 10 mM

Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of Nigericin sodium salt in

DMSO, a commonly used concentration for cellular assays.

Materials:

Nigericin sodium salt (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips
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e \ortex mixer
e Analytical balance
Procedure:

o Pre-equilibration: Before opening, allow the vial of Nigericin sodium salt to equilibrate to
room temperature for 15-20 minutes to prevent condensation.

» Weighing: Accurately weigh out the desired amount of Nigericin sodium salt powder using
an analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM
solution, weigh out approximately 7.47 mg.

o Calculation: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x
1000

o Mass (mg) = 0.010 mol/L x 0.001 L x 746.94 g/mol x 1000 = 7.47 mg

» Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed powder. For a
10 mM stock from 5 mg of powder, add 669 pL of DMSO.[1]

o Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.
Gentle warming to 37°C or sonication can aid dissolution if necessary, but avoid excessive
heat.[3][10]

» Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock
solution into smaller, single-use aliquots in sterile, amber microcentrifuge tubes.[1]

o Storage: Store the aliquots at -20°C for short-term use (up to 2 months) or at -80°C for long-
term storage (up to 1 year).[1][8] When ready to use, thaw a single aliquot and dilute it to the
final working concentration in the appropriate cell culture medium or buffer.

Safety Precautions:
» Nigericin sodium salt is toxic if swallowed and may cause skin and eye irritation.[5]

e Always handle the compound in a chemical fume hood.
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o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

e Consult the Safety Data Sheet (SDS) for complete hazard information.
Visualizations
Experimental Workflow for Stock Solution Preparation

The following diagram outlines the logical steps for preparing the Nigericin sodium salt stock
solution.
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Caption: Workflow for preparing Nigericin stock solution.
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Signaling Pathway Context: NLRP3 Inflammasome Activation

Nigericin is a classical activator of the NLRP3 inflammasome. It creates a potassium efflux,
which is a key triggering signal for the assembly of the inflammasome complex, leading to
caspase-1 activation and the processing of pro-inflammatory cytokines.[4][11][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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